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Compound of Interest

Compound Name: alpha-Ionol

Cat. No.: B3422396 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical reagents is paramount. This guide provides immediate, essential

safety and logistical information for alpha-Ionol, a commonly used fragrance and flavor

ingredient. Adherence to these protocols is crucial for mitigating potential risks and ensuring a

safe laboratory environment.

Physical and Chemical Properties of alpha-Ionol
Alpha-Ionol is a colorless to pale yellow liquid with a characteristic floral, woody, and violet-like

odor.[1] Understanding its physical and chemical properties is the first step in safe handling.
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Property Value

CAS Number 25312-34-9[2]

Molecular Formula C13H22O[3][2]

Molecular Weight 194.31 g/mol [3]

Appearance Colorless clear liquid[4]

Boiling Point 127 °C at 15 mmHg[5]

Flash Point 93.33 °C (200.00 °F)[4][5]

Density 0.918 g/mL at 20 °C[5]

Specific Gravity 0.91700 to 0.92400 @ 25.00 °C[4]

Refractive Index 1.48800 to 1.49200 @ 20.00 °C[4]

Solubility
Soluble in alcohol and most fixed oils; insoluble

in glycerin.

Health and Safety Information
While alpha-Ionol is considered to have low toxicity, appropriate precautions should always be

taken in a laboratory setting.[2]
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Hazard Information Description

GHS Hazard Statements

This chemical does not meet GHS hazard

criteria according to most reports.[3] However,

some sources may indicate it can cause mild

skin irritation.[6]

Acute Toxicity

Dermal LD50 in rabbits is greater than 5000

mg/kg, indicating low toxicity through skin

contact.[4]

First Aid: Inhalation
If inhaled, move the person into fresh air. If

breathing is difficult, give oxygen.[7]

First Aid: Skin Contact Wash off with soap and plenty of water.[7]

First Aid: Eye Contact Flush eyes with water as a precaution.[7]

First Aid: Ingestion
Rinse mouth with water. Do not induce vomiting.

[7][8]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against accidental exposure. The

following table summarizes the recommended PPE for handling alpha-Ionol.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles or a

face shield worn over goggles.

[7][9]

Protects eyes and face from

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[7]
Prevents skin contact.

Body Protection

A lab coat or chemical-

resistant apron worn over long-

sleeved clothing and long

pants. Closed-toe shoes are

mandatory.[7][9]

Protects skin and clothing from

spills.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. For nuisance

exposures, a respirator with

appropriate cartridges may be

used.[7]

Minimizes inhalation exposure.

Operational Plan: Handling and Disposal of alpha-
Ionol
A systematic approach to the handling and disposal of alpha-Ionol is critical to prevent

contamination and ensure user safety.

Experimental Workflow for Handling alpha-Ionol
The following diagram outlines the standard operating procedure for handling alpha-Ionol in a

laboratory setting.
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Caption: Standard workflow for handling alpha-Ionol.
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Detailed Methodologies
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials.[7]

Keep the container tightly closed and store under an inert gas as it can be air sensitive.[7]

Handling:

Preparation: Before handling, ensure all necessary PPE is available and in good condition.

The work area, preferably a chemical fume hood, should be clean and uncluttered.

Donning PPE: Wash hands thoroughly before putting on a lab coat, followed by safety

goggles and gloves. Ensure gloves overlap the cuffs of the lab coat.

Procedure: Conduct all operations involving alpha-Ionol within a well-ventilated area or a

chemical fume hood to minimize inhalation.[10] Avoid contact with skin and eyes.[10]

Spill Management: In case of a minor spill, absorb it with an inert material such as sand or

vermiculite and place it in a suitable container for disposal.[10] For major spills, evacuate the

area and follow emergency procedures.

Disposal Plan:

Dispose of unused alpha-Ionol and contaminated materials as hazardous waste.[10]

Offer surplus and non-recyclable solutions to a licensed disposal company.[7]

Never pour alpha-Ionol down the drain.[1] Small amounts of diluted leftovers may be

flushed if local regulations permit, but it is generally advised against.[1]

Contaminated PPE, such as gloves, should be disposed of in a designated hazardous waste

container.

PPE Selection Logic
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The selection of appropriate PPE is dependent on the specific task being performed. The

following diagram illustrates the decision-making process for PPE selection.

Task Involving alpha-Ionol

Risk of Splash? Wear Chemical-Resistant Gloves Wear Lab Coat

Wear Safety Goggles

No

Wear Face Shield over Goggles

Yes

Risk of Aerosolization?

Work in Fume Hood

Low

Consider Respirator

High
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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